Cas no 42485-84-7 (Phenol,2-(ethylamino)-4-methyl-)

• Product Name: Phenol,2-(ethylamino)-4-methyl-
• CAS No: 42485-84-7
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD07800419
• CID: 330031
• PubChem ID: 3016365
• Update Time: 2025-06-08

Phenol,2-(ethylamino)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2-(ethylamino)-4-methyl-
• 2-(ethylamino)-4-methylphenol
• o-(Ethylamino)-p-cresol
• NS00031190
• XXAGRMCFQRKKEE-UHFFFAOYSA-N
• 9JDR8QL9J7
• Phenol, 2-(ethylamino)-4-methyl-
• AKOS003388875
• 2-(Ethylamino)-p-cresol
• SB76644
• LS-07866
• DTXSID30195271
• SCHEMBL1259060
• (ethylamino )-4-methylphenol
• MFCD07800419
• EINECS 255-844-4
• 42485-84-7

• MDL： MFCD07800419
• Inchi： 1S/C9H13NO/c1-3-10-8-6-7(2)4-5-9(8)11/h4-6,10-11H,3H2,1-2H3
• InChI Key： XXAGRMCFQRKKEE-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C)C=C1NCC

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Additional information on Phenol,2-(ethylamino)-4-methyl-

Phenol,2-(ethylamino)-4-methyl- (CAS No. 42485-84-7): A Comprehensive Overview

Compound Phenol,2-(ethylamino)-4-methyl- (CAS No. 42485-84-7) is a significant molecule in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biochemical pathways and drug development processes.

The molecular structure of Phenol,2-(ethylamino)-4-methyl- consists of a phenolic ring substituted with an ethylamino group at the 2-position and a methyl group at the 4-position. This specific arrangement imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in synthetic chemistry. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its versatility in chemical transformations.

In recent years, researchers have been exploring the pharmacological properties of Phenol,2-(ethylamino)-4-methyl-. Studies have indicated that this compound exhibits promising biological activity, particularly in modulating enzymatic pathways and interacting with target proteins. Its structural features suggest potential applications in the development of novel therapeutic agents for various diseases.

One of the most intriguing aspects of Phenol,2-(ethylamino)-4-methyl- is its role as a precursor in the synthesis of more complex molecules. The ease with which it can be modified and functionalized makes it an attractive candidate for drug discovery programs. For instance, researchers have utilized this compound to develop derivatives with enhanced binding affinity and selectivity for specific biological targets.

The chemical reactivity of Phenol,2-(ethylamino)-4-methyl- also makes it a valuable tool in mechanistic studies. By studying its interactions with other molecules, scientists can gain insights into fundamental biochemical processes. These studies not only contribute to our understanding of disease mechanisms but also aid in the design of more effective therapeutic strategies.

In addition to its pharmaceutical applications, Phenol,2-(ethylamino)-4-methyl- has shown potential in materials science. Its ability to form stable complexes with metal ions and other functional groups has led to its use in developing novel materials with tailored properties. These materials could find applications in catalysis, sensors, and other advanced technological fields.

The synthesis of Phenol,2-(ethylamino)-4-methyl- involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These methods not only demonstrate the compound's versatility but also showcase the latest advancements in synthetic chemistry.

Ongoing research continues to uncover new applications for Phenol,2-(ethylamino)-4-methyl-. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field. By leveraging computational modeling and high-throughput screening techniques, scientists are accelerating the discovery of new derivatives with improved pharmacological profiles.

The safety profile of Phenol,2-(ethylamino)-4-methyl- is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential risks and benefits. These studies ensure that any future applications are both safe and effective for human use.

In conclusion, Phenol,2-(ethylamino)-4-methyl- (CAS No. 42485-84-7) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable tool for researchers exploring new therapeutic agents and advanced materials. As scientific understanding continues to evolve, the applications of this compound are expected to expand further.